Cas no 2137903-46-7 (Ethyl({2-oxa-7-azaspiro[4.4]nonan-3-yl}methyl)propylamine)

• Product Name: Ethyl({2-oxa-7-azaspiro[4.4]nonan-3-yl}methyl)propylamine
• CAS No: 2137903-46-7
• MF: C₁₃H₂₆N₂O
• MW: 226.358343601227
• CID: 5278410
• PubChem ID: 165448353
• Update Time: 2025-05-21

Ethyl({2-oxa-7-azaspiro[4.4]nonan-3-yl}methyl)propylamine Chemical and Physical Properties

Names and Identifiers

• EN300-696821
• ethyl({2-oxa-7-azaspiro[4.4]nonan-3-yl}methyl)propylamine
• 2137903-46-7
• Ethyl({2-oxa-7-azaspiro[4.4]nonan-3-yl}methyl)propylamine

• Inchi： 1S/C13H26N2O/c1-3-7-15(4-2)9-12-8-13(11-16-12)5-6-14-10-13/h12,14H,3-11H2,1-2H3
• InChI Key： YKPMPYOSZQSSML-UHFFFAOYSA-N
• SMILES： O1CC2(CNCC2)CC1CN(CC)CCC

Computed Properties

• Exact Mass: 226.204513457g/mol
• Monoisotopic Mass: 226.204513457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 24.5Ų

Additional information on Ethyl({2-oxa-7-azaspiro[4.4]nonan-3-yl}methyl)propylamine

Ethyl({2-Oxa-7-Azaspiro[4.4]Nonan-3-Yl}Methyl)Propylamine: A Comprehensive Overview

Ethyl({2-Oxa-7-Azaspiro[4.4]Nonan-3-Yl}Methyl)Propylamine, also known by its CAS number 2137903-46-7, is a complex organic compound with a unique spirocyclic structure. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. The spirocyclic system, characterized by the fusion of a four-membered ring (oxa) and a four-membered ring (aza), provides this molecule with distinct chemical properties that make it a subject of interest for researchers.

The synthesis of Ethyl({2-Oxa-7-Azaspiro[4.4]Nonan-3-Yl}Methyl)Propylamine involves a series of intricate reactions, including spirocyclic formation and functional group transformations. Recent advancements in synthetic chemistry have enabled the efficient construction of such complex structures, making this compound more accessible for further studies. The compound's structure is particularly notable for its spiro junction, which creates steric and electronic effects that influence its reactivity and biological activity.

One of the most promising applications of Ethyl({2-Oxa-7-Azaspiro[4.4]Nonan-3-Yl}Methyl)Propylamine lies in its potential as a building block for drug development. The spirocyclic framework is known to exhibit bioisosteric properties, meaning it can mimic the functionality of other biologically active molecules while potentially offering improved pharmacokinetic profiles. Recent studies have explored its role in modulating enzyme activity and receptor binding, suggesting its potential as a lead compound in drug discovery programs.

In addition to its pharmaceutical applications, Ethyl({2-Oxa-7-Azaspiro[4.4]Nonan-3-Yl}Methyl)Propylamine has shown promise in materials science. Its rigid spirocyclic structure makes it an attractive candidate for use in the development of advanced materials, such as high-performance polymers and self-healing materials. Researchers have investigated its ability to form supramolecular assemblies, which could be harnessed for creating novel materials with tailored properties.

The chemical stability and reactivity of Ethyl({2-Oxa-7-Azaspiro[4.4]Nonan-3-Yl}Methyl)Propylamine have also been subjects of recent research. Studies have demonstrated that the compound exhibits remarkable stability under various conditions, making it suitable for use in harsh chemical environments. Furthermore, its reactivity towards nucleophilic and electrophilic species has been thoroughly examined, providing insights into its potential for use in catalytic processes and organic synthesis.

From an environmental standpoint, Ethyl({2-Oxa-7-Azaspiro[4.4]Nonan-3-Yl}Methyl)Propylamine has been evaluated for its biodegradability and ecotoxicity. Initial findings suggest that the compound is not inherently harmful to aquatic life when used responsibly, which aligns with growing efforts to develop environmentally friendly chemical compounds.

In conclusion, Ethyl({2-Oxa-7-Azaspiro[4.4]Nonan-3-Yl}Methyl)Propylamine represents a fascinating example of how complex organic compounds can be harnessed for diverse applications across multiple disciplines. With ongoing research uncovering new aspects of its properties and potential uses, this compound continues to be a focal point for scientists seeking innovative solutions in drug development, materials science, and beyond.